Cas no 316-18-7 (3-Chrysenamine)
3-Chrysenamine structure
Product Name:3-Chrysenamine
3-Chrysenamine Chemical and Physical Properties
Names and Identifiers
-
- 3-Chrysenamine
- chrysen-3-amine
- 316-18-7
- DTXSID20185484
- 3-Aminochrysene
- SCHEMBL15896244
- YPYPZUAPSWHSPZ-UHFFFAOYSA-N
-
- Inchi: 1S/C18H13N/c19-14-8-5-13-7-9-16-15-4-2-1-3-12(15)6-10-17(16)18(13)11-14/h1-11H,19H2
- InChI Key: YPYPZUAPSWHSPZ-UHFFFAOYSA-N
- SMILES: NC1C=CC2=CC=C3C4C=CC=CC=4C=CC3=C2C=1
Computed Properties
- Exact Mass: 243.10489
- Monoisotopic Mass: 243.104799
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 26
Experimental Properties
- Density: 1.253
- Boiling Point: 506.7°Cat760mmHg
- Flash Point: 291.1°C
- Refractive Index: 1.813
- PSA: 26.02
3-Chrysenamine Related Literature
-
1. Phosphorus–carbon bond formation in heterobimetallic molybdenum–tungsten alkyne complexesGillian A. Acum,Martin J. Mays,Paul R. Raithby,Gregory A. Solan J. Chem. Soc. Dalton Trans. 1995 3049
316-18-7 (3-Chrysenamine) Related Products
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